5-(2-Bromophenyl)furan-2-carboxamide

Structure–Activity Relationship (SAR) Halogen Bonding Conformational Analysis

Researchers requiring an ortho-substituted aryl probe for Naᵥ1.8 sodium channel SAR face limited access to geometrically defined halogenated furancarboxamides. 5-(2-Bromophenyl)furan-2-carboxamide directly addresses this gap. - Unique ortho-bromo geometry enforces a twisted biaryl conformation, enabling precise mapping of steric and halogen-bonding contributions to Naᵥ1.8 binding. - Validated scaffold family yields Naᵥ1.8 IC₅₀ values <10 nM and >100-fold selectivity over cardiac (Naᵥ1.5) and CNS (Naᵥ1.2) isoforms. - Predicted logP ~3.2 supports property-based drug design workflows; bromine handle allows late-stage cross-coupling diversification.

Molecular Formula C11H8BrNO2
Molecular Weight 266.09 g/mol
Cat. No. B224150
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name5-(2-Bromophenyl)furan-2-carboxamide
Molecular FormulaC11H8BrNO2
Molecular Weight266.09 g/mol
Structural Identifiers
SMILESC1=CC=C(C(=C1)C2=CC=C(O2)C(=O)N)Br
InChIInChI=1S/C11H8BrNO2/c12-8-4-2-1-3-7(8)9-5-6-10(15-9)11(13)14/h1-6H,(H2,13,14)
InChIKeyXKDXDVOUXLWVNV-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes50 mg / 100 mg / 250 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

5-(2-Bromophenyl)furan-2-carboxamide: Chemical Profile & Identity


5-(2-Bromophenyl)furan-2-carboxamide (molecular formula C₁₁H₈BrNO₂, molecular weight 266.09 g/mol) is a synthetic small-molecule member of the 5-arylfuran-2-carboxamide class, characterized by a furan ring substituted at the 5-position with an ortho-bromophenyl group and bearing a primary carboxamide at the 2-position . This compound belongs to a scaffold family that has yielded potent and selective voltage-gated sodium channel (Naᵥ1.8) blockers with IC₅₀ values below 10 nM and >100-fold selectivity over Naᵥ1.2, Naᵥ1.5, and Naᵥ1.7 isoforms in the broader 5-aryl-2-furfuramide series [1]. Unlike the extensively characterized para-halogenated analog A-803467 (5-(4-chlorophenyl)-N-(3,5-dimethoxyphenyl)furan-2-carboxamide; Naᵥ1.8 IC₅₀ = 8 nM) [2], the ortho-bromo substitution pattern of the target compound introduces distinct steric and electronic properties—a predicted logP of approximately 3.2 —that may confer differential target engagement and pharmacokinetic behavior, making it a valuable comparator probe for structure–activity relationship (SAR) studies within this therapeutically relevant chemical series.

1 SAR probe for Nav1.8 channel ortho-substituted aryl mapping
2 Ortho-bromo provides distinct conformational geometry and halogen-bonding vector
3 Structurally differentiated from para-halogenated analog A-803467

Positional Isomer & Analog Differentiation


Within the 5-arylfuran-2-carboxamide chemotype, the position of the bromine substituent on the phenyl ring is not a trivial structural variation—it is a critical determinant of molecular recognition, physicochemical properties, and ultimately biological readout. The ortho-bromo configuration of 5-(2-bromophenyl)furan-2-carboxamide introduces a unique dihedral angle between the furan and phenyl rings due to steric clash between the ortho-bromine and the furan C4–H, resulting in a twisted biaryl geometry that is absent in the planar or near-planar para-bromo isomer 5-(4-bromophenyl)furan-2-carboxamide (ChEMBL1506417) . This conformational difference directly impacts: (i) the spatial presentation of the carboxamide pharmacophore to protein binding pockets, (ii) the capacity for orthogonal halogen bonding via the σ-hole of bromine, which is geometrically constrained in the ortho versus para orientation, and (iii) the predicted lipophilicity (logP ~3.2 for the ortho-bromo versus an estimated ~3.0 for the para-bromo isomer based on additive fragment contributions) . Furthermore, the 5-arylfuran-2-carboxamide scaffold has demonstrated exquisite sensitivity to aryl substitution patterns: in the seminal Kort et al. (2008) series, specific aryl substituents conferred >100-fold selectivity for Naᵥ1.8 over cardiac Naᵥ1.5 and CNS Naᵥ1.2 channels, while closely related analogs in the same paper showed dramatically reduced selectivity [1]. Generic replacement of 5-(2-bromophenyl)furan-2-carboxamide with its para-bromo isomer or the non-halogenated 5-phenylfuran-2-carboxamide would therefore invalidate any SAR conclusions drawn from experiments using this specific ortho-bromo probe, particularly in target engagement assays where halogen bonding or conformational preorganization contribute to binding affinity.

Para-bromo isomer May shift biaryl conformation and alter pharmacophore presentation; SAR interpretation may not transfer.
Non-halogenated parent Lacks bromine σ-hole and cross-coupling handle; physicochemical and binding profiles may differ.
N-(2-Bromophenyl) regioisomer Bromine on amide side may result in negligible target engagement; electronic conjugation to furan is lost.

5-(2-Bromophenyl)furan-2-carboxamide: Differentiation Evidence vs. Key Analogs


Conformational Difference: Ortho-Bromo vs. Para-Bromo Isomer

The ortho-bromophenyl substituent in 5-(2-bromophenyl)furan-2-carboxamide forces a non-coplanar biaryl conformation between the furan and phenyl rings, in contrast to the near-planar geometry adopted by the para-bromo isomer 5-(4-bromophenyl)furan-2-carboxamide (ChEMBL1506417) [1]. This torsional twist reorients the carboxamide group in 3D space and positions the bromine σ-hole for geometrically constrained halogen-bonding interactions with protein backbone carbonyls or π-systems—an interaction mode that is sterically inaccessible to the para-bromo isomer [2]. In the broader 5-aryl-2-furfuramide class, small changes in aryl substitution were shown to alter Naᵥ1.8 potency by over three orders of magnitude and selectivity by >100-fold across sodium channel isoforms [3], demonstrating that the conformational consequences of ortho versus para substitution are likely to translate into substantial biological differences.

Biaryl Conformation
Class-level inference
Ortho-Br
~40–60° dihedral
vs Para-Br
~0–20°
Conformational twist may alter target engagement and SAR interpretation.
Predicted from steric models; direct structural data to verify.
Structure–Activity Relationship (SAR) Halogen Bonding Conformational Analysis

Enhanced Lipophilicity vs. Non-Halogenated Parent

The predicted logP of 5-(2-bromophenyl)furan-2-carboxamide is approximately 3.2 , reflecting the lipophilic contribution of the ortho-bromophenyl moiety. This compares to a predicted logP of approximately 2.0–2.3 for the non-halogenated parent scaffold 5-phenylfuran-2-carboxamide [1], representing an increase of roughly 0.9–1.2 log units attributable to bromine substitution. In the context of the 5-arylfuran-2-carboxamide class, the well-characterized Naᵥ1.8 blocker A-803467 [5-(4-chlorophenyl)-N-(3,5-dimethoxyphenyl)furan-2-carboxamide] possesses a calculated logP of approximately 4.0 due to the additional dimethoxyphenyl amide substituent [2], placing the target compound in an intermediate lipophilicity range that may offer a distinct balance between membrane permeability and aqueous solubility for probe development.

Lipophilicity
Cross-study comparable
~3.2 logP
Intermediate logP may support permeability–solubility optimization.
Predicted values; experimental logP may differ.
Physicochemical Property Profiling Membrane Permeability Drug-Likeness

Naᵥ1.8 Blockade and Isoform Selectivity of the Scaffold

The 5-aryl-2-furfuramide series, to which 5-(2-bromophenyl)furan-2-carboxamide structurally belongs, has been pharmacologically validated through the work of Kort et al. (2008), who demonstrated that selected derivatives within this class achieve Naᵥ1.8 IC₅₀ values below 10 nM in human channel electrophysiology assays, with >100-fold selectivity over human Naᵥ1.2, Naᵥ1.5, and Naᵥ1.7 channels as well as hERG [1]. The most optimized compounds in this series (7 and 27) also blocked tetrodotoxin-resistant sodium currents in rat dorsal root ganglion neurons with comparable potency and, upon systemic administration, dose-dependently reduced neuropathic and inflammatory pain in rodent models [1]. By comparison, the structurally distinct Naᵥ1.8 blocker A-803467, which shares the 5-arylfuran-2-carboxamide core but with a para-chloro substitution and a 3,5-dimethoxyphenyl amide tail, exhibits a human Naᵥ1.8 IC₅₀ of approximately 8 nM with ~100-fold selectivity over other sodium channel isoforms [2].

Nav1.8 Scaffold Activity
Class-level inference
Class-validated IC50 <10 nM, >100-fold isoform selectivity
Scaffold supports SAR probe rationale; ortho-bromo activity remains to be profiled.
No direct IC50 for this compound; review required.
Ion Channel Pharmacology Pain Research Naᵥ1.8 Sodium Channel

Ortho-Bromo as a Synthetic Handle for Cross-Coupling

The ortho-bromine atom in 5-(2-bromophenyl)furan-2-carboxamide serves as a synthetic handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki–Miyaura, Buchwald–Hartwig, or Ullmann-type couplings), enabling late-stage diversification of the phenyl ring that is not feasible with the non-halogenated parent 5-phenylfuran-2-carboxamide [1]. This is directly analogous to the synthetic strategy demonstrated for N-(4-bromophenyl)furan-2-carboxamide, where the bromine substituent was exploited for Suzuki–Miyaura cross-coupling to generate a library of functionalized analogs with demonstrated antibacterial activity against drug-resistant A. baumannii, K. pneumoniae, E. cloacae, and MRSA strains [2]. The ortho-bromo regioisomer offers distinct steric and electronic control in cross-coupling reactions compared to the para-bromo isomer, with the ortho position typically requiring optimized catalyst/ligand systems due to increased steric hindrance, thereby providing access to a unique chemical space of ortho-substituted biaryl derivatives that cannot be accessed via the para-bromo isomer [1].

Synthetic Handle
Supporting evidence
Ortho-Br enables Suzuki–Miyaura diversification at sterically constrained position
Expands accessible chemical space vs para-bromo or non-halogenated analogs.
Catalyst/ligand optimization may be needed for ortho coupling.
Synthetic Chemistry Cross-Coupling Library Synthesis

Regioisomer Differentiation: 5-Aryl vs. Amide Bromine Placement

5-(2-Bromophenyl)furan-2-carboxamide positions the bromine atom on the 5-aryl substituent of the furan ring, whereas the regioisomer N-(2-bromophenyl)furan-2-carboxamide (CAS 19771-81-4) places the bromine on the anilide-derived phenyl ring attached to the carboxamide nitrogen . These two regioisomers present the bromine atom in fundamentally different regions of chemical space relative to the central furan-carboxamide pharmacophore. In the target compound, the bromine is conjugated to the furan π-system and can engage in through-bond electronic effects that modulate the electron density of the heterocycle; in the N-(2-bromophenyl) regioisomer, the bromine is electronically insulated from the furan ring by the amide bond and instead influences the conformational preference and hydrogen-bonding capacity of the amide NH . Screening data from BindingDB indicate that the N-(2-bromobenzyl)-2-furamide analog (BDBM41344) showed negligible activity (IC₅₀ > 50,000 nM) across multiple assay panels [1], suggesting that bromine placement on the amide side of the scaffold may be detrimental to target engagement in certain contexts, while the 5-aryl brominated series has produced sub-10 nM actives [2].

Regioisomer Activity
Cross-study comparable
5-aryl Br
sub-10 nM class potential
vs amide Br
>50,000 nM (related analog)
Incorrect regioisomer procurement may invalidate SAR study.
Based on BindingDB screening data for N-(2-bromobenzyl) analog.
Regioisomer Differentiation Molecular Recognition Medicinal Chemistry

5-(2-Bromophenyl)furan-2-carboxamide: Research & Industrial Applications


Naᵥ1.8 SAR Probe for Ortho-Substituted Aryl Mapping

In medicinal chemistry programs targeting the Naᵥ1.8 voltage-gated sodium channel for non-opioid pain therapeutics, 5-(2-bromophenyl)furan-2-carboxamide serves as an ortho-substituted aryl probe to systematically map the steric and electronic tolerance of the channel's aryl-binding pocket. The validated 5-aryl-2-furfuramide scaffold has yielded compounds with Naᵥ1.8 IC₅₀ values below 10 nM and >100-fold selectivity over cardiac (Naᵥ1.5) and CNS (Naᵥ1.2) isoforms [1]. By comparing the ortho-bromo variant directly against the para-bromo isomer 5-(4-bromophenyl)furan-2-carboxamide (ChEMBL1506417) and the chloro-analog A-803467 (Naᵥ1.8 IC₅₀ = 8 nM) [2], researchers can deconvolute the contributions of halogen size, position, and electronic character to channel affinity and subtype selectivity, thereby informing the design of optimized clinical candidates.

Physicochemical Benchmarking for CNS Penetration

With a predicted logP of approximately 3.2 , 5-(2-bromophenyl)furan-2-carboxamide occupies an intermediate lipophilicity range that is particularly relevant for optimizing the balance between passive membrane permeability and aqueous solubility—a critical parameter pair for oral bioavailability and CNS penetration. This compound can be used as a reference standard in property-based drug design workflows to benchmark the impact of ortho-halogen substitution on logP, polar surface area, and permeability, especially when compared against the non-halogenated parent 5-phenylfuran-2-carboxamide (predicted logP ~2.0–2.3) [3] and the more lipophilic A-803467 (calculated logP ~4.0). Such comparative profiling directly supports multiparameter optimization (MPO) scoring in lead identification programs.

Synthetic Intermediate for Cross-Coupling Diversification

The ortho-bromine substituent serves as a versatile synthetic handle for palladium-catalyzed cross-coupling reactions, enabling late-stage diversification of the 5-aryl ring. This compound can be employed as a key intermediate in the parallel synthesis of focused compound libraries for high-throughput screening, analogous to the strategy validated for N-(4-bromophenyl)furan-2-carboxamide, where Suzuki–Miyaura coupling generated analogs with antibacterial activity against drug-resistant clinical isolates including MRSA, A. baumannii, K. pneumoniae, and E. cloacae [4]. The ortho-bromo substitution provides access to sterically constrained biaryl products that are inaccessible from para-bromo precursors, expanding the accessible chemical space for hit-to-lead optimization.

Halogen Bonding Probe for Structural Biology

The ortho-bromophenyl group in this compound provides a geometrically distinct halogen-bond donor vector compared to para-halogenated analogs, making it a valuable tool compound for structural biology studies (X-ray crystallography, cryo-EM) and computational chemistry (molecular docking, free energy perturbation) aimed at characterizing protein–ligand halogen bonding interactions [5]. The σ-hole of covalently bound bromine can engage electron-rich partners (carbonyl oxygens, π-systems, carboxylates) in a directional, strength-tunable non-covalent interaction, and the ortho configuration restricts this interaction to a narrower spatial window than the para configuration, enabling precise mapping of halogen-bond acceptor sites within protein binding pockets.

Application
Selection Property
Validation Focus
Nav1.8 SAR probe
Ortho-substituted aryl geometry
Isoform-selectivity endpoint context
Physicochemical benchmarking
Intermediate lipophilicity profile
Permeability–solubility MPO profiling
Synthetic intermediate
Ortho-bromo cross-coupling handle
Diversification scope and coupling efficiency
Halogen bonding probe
Ortho-bromo σ-hole geometry
Protein–ligand halogen-bond mapping
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